Cas no 1691775-53-7 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester
• CAS No: 1691775-53-7
• MF: C₁₂H₁₉ClO₃
• MW: 246.730463266373
• CID: 5274654
• Update Time: 2025-11-01

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester

• Inchi： 1S/C12H19ClO3/c1-3-4-9-5-7-11(8-6-9)12(13,16-11)10(14)15-2/h9H,3-8H2,1-2H3
• InChI Key： VBQBGVYRKMIFHA-UHFFFAOYSA-N
• SMILES： O1C2(CCC(CCC)CC2)C1(Cl)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester

Comprehensive Overview of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester (CAS No. 1691775-53-7)

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester (CAS No. 1691775-53-7) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a spirocyclic core with functional groups such as chloro, propyl, and ester moieties, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

One of the key features of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester is its spirocyclic architecture, which is known to enhance molecular rigidity and improve binding affinity to biological targets. This property aligns with current trends in medicinal chemistry, where spirocyclic compounds are gaining attention for their ability to modulate protein-protein interactions and enzyme activity. The presence of the chloro and propyl substituents further diversifies its reactivity, enabling selective modifications for tailored applications.

In the context of sustainability and green chemistry, CAS No. 1691775-53-7 has been explored as a building block for eco-friendly synthetic routes. Recent studies highlight its utility in catalytic transformations, such as asymmetric hydrogenation and cross-coupling reactions, which minimize waste and reduce reliance on hazardous reagents. This aligns with the growing demand for sustainable chemical processes in industries ranging from pharmaceuticals to materials science.

The ester functionality in 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester also makes it a candidate for prodrug design, a hot topic in drug delivery optimization. Prodrug strategies are frequently searched in AI-driven literature reviews, as they address challenges like poor bioavailability and targeted release. This compound’s ester group can be hydrolyzed under physiological conditions, potentially enabling controlled activation of therapeutic agents.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing CAS No. 1691775-53-7. These methods are often queried by researchers seeking to validate synthetic pathways or assess compound purity. The spirocyclic structure presents distinct spectroscopic signatures, which are valuable for quality control in industrial-scale production.

In agrochemical applications, derivatives of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester have shown promise as precursors for plant growth regulators or pest control agents. The integration of spirocyclic motifs into agrochemicals is a trending research area, driven by the need for environmentally benign alternatives to traditional pesticides. This compound’s structural features could contribute to next-generation solutions with reduced ecological impact.

Ongoing research into CAS No. 1691775-53-7 also intersects with computational chemistry, where molecular docking and QSAR (Quantitative Structure-Activity Relationship) models predict its interactions with biological targets. Such in silico approaches are highly searched topics, as they accelerate lead compound identification and reduce experimental costs. The compound’s three-dimensional geometry offers a rich dataset for these predictive analyses.

In summary, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-propyl-, methyl ester represents a multifaceted tool for modern chemistry. Its combination of spirocyclic rigidity, functional group diversity, and applicability across drug discovery, green chemistry, and agrochemical innovation positions it as a compound of enduring interest. As research methodologies evolve, this molecule is likely to remain at the forefront of interdisciplinary scientific exploration.